Cas no 2877656-23-8 (2-[1-(6-cyanopyridin-3-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(6-cyanopyridin-3-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877656-23-8
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 5308673
• PubChem ID: 165431474
• Update Time: 2025-08-05

2-[1-(6-cyanopyridin-3-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(6-cyanopyridin-3-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• F6830-8336
• AKOS040887861
• 2877656-23-8
• 1-(6-Cyano-3-pyridinyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C18H24N4O2/c19-12-16-1-2-17(13-20-16)22-7-3-14(4-8-22)11-18(23)21-15-5-9-24-10-6-15/h1-2,13-15H,3-11H2,(H,21,23)
• InChI Key： CDANXJAZRVNMPG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C#N)N=C2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 328.18992602g/mol
• Monoisotopic Mass: 328.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 622.1±55.0 °C(Predicted)
• pka: 15.43±0.20(Predicted)

Additional information on 2-[1-(6-cyanopyridin-3-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

2-[1-(6-Cyanopyridin-3-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide: A Comprehensive Overview

2-[1-(6-Cyanopyridin-3-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide, also known by its CAS number 2877656-23-8, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a piperidine ring substituted with a 6-cyanopyridine moiety and an acetamide group linked to an oxane (tetrahydropyran) ring. These structural elements contribute to its versatility and make it a valuable candidate for drug discovery and development.

The synthesis of this compound involves a series of carefully designed organic reactions, including coupling reactions, cyclizations, and functional group transformations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of 2-[1-(6-cyanopyridin-3-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide, making it more accessible for further studies. The use of catalytic systems and green chemistry principles has also been explored to enhance the efficiency and sustainability of its production.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that 2-[1-(6-cyanopyridin-3-yl)piperidin-4-yl]-N-(oxan-4-y) exhibits potent inhibitory effects on various enzyme targets, making it a promising lead compound for the development of therapeutic agents. For instance, recent research has highlighted its ability to modulate kinase activity, which is crucial in the treatment of cancer and inflammatory diseases.

In addition to its enzymatic activity, this compound has shown remarkable selectivity towards specific cellular pathways. This selectivity is attributed to the unique arrangement of its functional groups, which allows for precise interactions with biological targets. Researchers have also investigated the pharmacokinetic properties of 2-[1-(6-cyanopyridin-3-y), revealing favorable absorption, distribution, metabolism, and excretion profiles. These findings underscore its potential as a orally bioavailable drug candidate.

The structural flexibility of this compound has also facilitated its use in drug delivery systems. By modifying the substituents on the piperidine or oxane rings, researchers have developed prodrugs and targeted delivery systems that enhance its therapeutic efficacy while minimizing off-target effects. These innovations have opened new avenues for the application of 2-[1-(6-cyanopyridin) in personalized medicine.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further advanced our understanding of this compound's mechanisms of action. For example, computational modeling studies have provided insights into its binding modes with protein targets, while in vivo experiments have confirmed its efficacy in animal models of disease. These multidisciplinary approaches have significantly enhanced the translational potential of 2-[1-(6-cyanopyridin).

In conclusion, 2-[1-(6-cyanopyridin-3-y)piperidin-4-y)acetamide (CAS No: 2877656-23-8) represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover new applications and mechanisms, this compound is poised to make significant contributions to the advancement of modern medicine.